Cas no 2166274-55-9 ((1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid)

• Product Name: (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid
• CAS No: 2166274-55-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5354623
• Update Time: 2025-06-14

(1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid
• rac-(1R,2S)-2-benzoylcyclobutane-1-carboxylic acid
• Z4497195870

• Inchi： 1S/C12H12O3/c13-11(8-4-2-1-3-5-8)9-6-7-10(9)12(14)15/h1-5,9-10H,6-7H2,(H,14,15)/t9-,10+/m0/s1
• InChI Key： MUYBSVYPZZLXBL-VHSXEESVSA-N
• SMILES： O=C(C1C=CC=CC=1)[C@H]1CC[C@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Additional information on (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid

Comprehensive Overview of (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid (CAS No. 2166274-55-9)

(1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid (CAS No. 2166274-55-9) is a chiral cyclobutane derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its benzoyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique stereochemistry (1R,2S) makes it particularly valuable for asymmetric synthesis, a hot topic in modern drug development. Researchers are increasingly exploring its potential in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for precision medicine.

The structural features of (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid contribute to its reactivity and selectivity. The cyclobutane ring introduces strain, which can enhance binding affinity in target interactions—a property leveraged in catalysis and material science. Recent studies highlight its role in photoaffinity labeling, a technique widely discussed in proteomics and drug discovery communities. This application addresses the rising interest in target identification and mechanistic studies, frequently searched topics in AI-driven literature reviews.

From a synthetic perspective, the compound’s carboxylic acid moiety allows for straightforward derivatization, enabling the creation of amides, esters, or other functionalized analogs. Such flexibility is crucial for structure-activity relationship (SAR) studies, a recurring theme in medicinal chemistry forums. Its benzoyl group further facilitates π-stacking interactions, a key consideration in molecular docking simulations—an area gaining traction due to advancements in computational chemistry tools like AlphaFold.

Environmental and regulatory aspects of (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid also align with current industry trends. As sustainability becomes a priority, researchers emphasize green chemistry approaches for its synthesis, such as biocatalysis or flow chemistry. These methods reduce waste and energy consumption, addressing frequent queries about eco-friendly synthesis in academic and industrial settings. Additionally, its non-hazardous profile (per standard safety assessments) makes it suitable for high-throughput screening—a technique dominating pharmaceutical R&D discussions.

In summary, (1R,2S)-2-Benzoylcyclobutane-1-carboxylic acid (CAS No. 2166274-55-9) exemplifies the intersection of chiral synthesis, drug design, and sustainable chemistry. Its multifaceted applications resonate with trending topics like AI-assisted molecular design and green pharmaceuticals, ensuring its relevance in both academic publications and patent landscapes. As the scientific community continues to explore its potential, this compound remains a cornerstone for innovation in organic chemistry and beyond.